Cas no 1251272-83-9 (2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)
2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
- AKOS011688161
- 2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
- 2-[1-(2-bromophenyl)triazol-4-yl]ethanol
- 1251272-83-9
- F6511-9322
-
- Inchi: 1S/C10H10BrN3O/c11-9-3-1-2-4-10(9)14-7-8(5-6-15)12-13-14/h1-4,7,15H,5-6H2
- InChI Key: YQIGZBCPNKAXCQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N1C=C(CCO)N=N1
Computed Properties
- Exact Mass: 267.00072g/mol
- Monoisotopic Mass: 267.00072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.9Ų
2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6511-9322-2μmol |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-5μmol |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-10μmol |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-20μmol |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-1mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-2mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-3mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-4mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-5mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6511-9322-10mg |
2-[1-(2-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol |
1251272-83-9 | 10mg |
$79.0 | 2023-09-08 |
2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
Chemical Profile of 2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1251272-83-9)
2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1251272-83-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its combination of a brominated phenyl ring and a triazole moiety linked to an ethanol functional group, make it a promising candidate for further investigation in drug discovery and development.
The presence of the bromophenyl group in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors. Bromine atoms are often employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In contrast, the triazole ring is a well-documented pharmacophore that exhibits a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The ethanol side chain at the terminal position of the molecule introduces a hydroxyl group that can participate in hydrogen bonding interactions, further influencing its pharmacokinetic behavior.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Studies have indicated that the bromophenyl-triazole ethanol scaffold may interact with specific protein targets involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. For instance, computational docking studies have suggested that this compound could bind to enzymes like kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways.
In vitro experiments have begun to explore the pharmacological properties of 2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol. Preliminary data suggest that it demonstrates moderate inhibitory activity against certain enzymatic targets, making it a valuable starting point for structure-based drug design. The compound’s ability to modulate enzyme activity could be exploited to develop novel therapeutics targeting disorders characterized by aberrant enzyme function. Additionally, its structural complexity allows for derivatization strategies that could enhance its potency and selectivity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include bromination of a phenyl precursor, followed by cycloaddition reactions to form the triazole ring. The introduction of the ethanol functional group is typically achieved through nucleophilic substitution or reduction techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.
From a regulatory perspective, compounds like 2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research protocols emphasize the importance of high-throughput screening (HTS) techniques to rapidly assess biological activity across diverse targets. This approach allows for the identification of lead compounds with promising therapeutic profiles early in the discovery process.
The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of novel molecular scaffolds with potential therapeutic value. By analyzing large datasets of known bioactive compounds, computational models can predict new structures that may exhibit desirable properties. The bromophenyl-triazole ethanol motif has been flagged by several predictive models as a high-potential scaffold for further exploration.
Future research directions for CAS No. 1251272-83-9 include exploring its mechanism of action in detail through biochemical assays and cellular studies. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide optimization efforts. Additionally, investigating its pharmacokinetic properties—such as absorption, distribution, metabolism, excretion (ADME)—will be crucial for assessing its suitability for clinical development.
The role of triazole-containing compounds in modern medicine cannot be overstated. These molecules have been successfully incorporated into drugs used to treat infections caused by resistant strains of fungi and bacteria. The unique electronic properties of triazole rings allow them to disrupt microbial cell wall synthesis or inhibit essential metabolic processes. Given these established applications, 2-hydroxyethyl-substituted triazoles may offer similar benefits when developed further.
In conclusion, 2-(2-bromophenyl)-4-(ethanoyloxy)-1H-tetrazole (CAS No: 1251272-83-9) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its structural features position it as a candidate for developing novel therapeutics targeting various diseases. As computational tools and synthetic methodologies continue to evolve, this compound will likely play an important role in future drug discovery initiatives.
1251272-83-9 (2-1-(2-bromophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)